Cas no 870637-74-4 (OXAZOLE, 5-BROMO-2-(BROMOMETHYL)-4-(4-METHOXYPHENYL)-)

• Product Name: OXAZOLE, 5-BROMO-2-(BROMOMETHYL)-4-(4-METHOXYPHENYL)-
• CAS No: 870637-74-4
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 3476891
• PubChem ID: 44627632
• Update Time: 2025-04-21

OXAZOLE, 5-BROMO-2-(BROMOMETHYL)-4-(4-METHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

• OXAZOLE, 5-BROMO-2-(BROMOMETHYL)-4-(4-METHOXYPHENYL)-
• 870637-74-4
• 5-bromo-2-(bromomethyl)-4-(4-methoxyphenyl)oxazole
• DTXSID201228764
• 5-bromo-2-bromomethyl-4-(4-methoxy-phenyl)-oxazole
• SCHEMBL202120
• VQJLOORZIUEAFB-UHFFFAOYSA-N

• Inchi： 1S/C11H9Br2NO2/c1-15-8-4-2-7(3-5-8)10-11(13)16-9(6-12)14-10/h2-5H,6H2,1H3
• InChI Key： VQJLOORZIUEAFB-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC(=CC=2)OC)N=C(CBr)O1

Computed Properties

• Exact Mass: 346.89795Da
• Monoisotopic Mass: 344.90000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.3Ų